Cas no 91-25-8 (Benzenesulfonic acid,2-formyl-)

• Product Name: Benzenesulfonic acid,2-formyl-
• CAS No: 91-25-8
• MF: C₇H₆O₄S
• MW: 186.185141086578
• CID: 805395
• PubChem ID: 7049
• Update Time: 2025-09-21

Benzenesulfonic acid,2-formyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-formyl-
• 2-Sulfobenzaldehyde
• 2-formylbenzenesulfonate
• benzaldehyde-2-sulfonic acid
• benzaldehyde-o-sulfonic acid
• CHEMBL3306822
• Benzenesulfonic acid, 2-formyl-
• L6N0M32U65
• o-Sulfobenzaldehyde
• AKOS002256714
• Q27282781
• o-formyl-benzenesulfonic acid
• UNII-L6N0M32U65
• 2-formylbenzenesulfonic acid
• O-FORMYLBENZENESULFONIC ACID
• SHHKMWMIKILKQW-UHFFFAOYSA-N
• DTXSID0046983
• BENZENESULFONIC ACID, O-FORMYL-
• SCHEMBL40458
• 91-25-8
• EINECS 202-053-7
• o-Sulfobenzaldehyd
• DB-261435
• SODIUM BENZALDEHYDE-O-SULFONATE

• Inchi： 1S/C7H6O4S/c8-5-6-3-1-2-4-7(6)12(9,10)11/h1-5H,(H,9,10,11)
• InChI Key： SHHKMWMIKILKQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C=O)(=O)(=O)O

Computed Properties

• Exact Mass: 185.99867984g/mol
• Monoisotopic Mass: 185.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives